1-(2-methylbenzyl)-4-(3-pyridinylcarbonyl)piperazine

• IUPAC Name: [4-[(2-methylphenyl)methyl]piperazin-1-yl]-pyridin-3-ylmethanone
• InChI: InChI=1S/C18H21N3O/c1-15-5-2-3-6-17(15)14-20-9-11-21(12-10-20)18(22)16-7-4-8-19-13-16/h2-8,13H,9-12,14H2,1H3
• InChI Key: YPULWTACQLMJFI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2CCN(CC2)C(=O)C3=CN=CC=C3
• Molecular Formula: C18H21N3O
• Molecular Weight: 295.4 g/mol

Description

1-(2-methylbenzyl)-4-(3-pyridinylcarbonyl)piperazine, also known as MPDP, is a chemical compound that belongs to the class of piperazine derivatives. It has been studied extensively for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 1-(2-methylbenzyl)-4-(3-pyridinylcarbonyl)piperazine involves its binding to the dopamine transporter, which leads to an increase in dopamine release. This increase in dopamine levels is thought to be responsible for the therapeutic effects of 1-(2-methylbenzyl)-4-(3-pyridinylcarbonyl)piperazine. In addition, 1-(2-methylbenzyl)-4-(3-pyridinylcarbonyl)piperazine has been shown to have an affinity for the serotonin transporter, which may contribute to its antidepressant and anxiolytic effects.
Biochemical and Physiological Effects:
1-(2-methylbenzyl)-4-(3-pyridinylcarbonyl)piperazine has been shown to increase dopamine and serotonin levels in the brain. This increase in neurotransmitter levels is thought to be responsible for the therapeutic effects of 1-(2-methylbenzyl)-4-(3-pyridinylcarbonyl)piperazine. In addition, 1-(2-methylbenzyl)-4-(3-pyridinylcarbonyl)piperazine has been shown to have a low affinity for other neurotransmitter receptors, which may contribute to its low side effect profile.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2-methylbenzyl)-4-(3-pyridinylcarbonyl)piperazine in lab experiments is its high purity and high yield synthesis method. In addition, 1-(2-methylbenzyl)-4-(3-pyridinylcarbonyl)piperazine has a low side effect profile, which makes it a safe compound to work with. However, one limitation of using 1-(2-methylbenzyl)-4-(3-pyridinylcarbonyl)piperazine in lab experiments is its limited availability. 1-(2-methylbenzyl)-4-(3-pyridinylcarbonyl)piperazine is not commercially available and must be synthesized in the lab.

Future Directions

There are several future directions for the study of 1-(2-methylbenzyl)-4-(3-pyridinylcarbonyl)piperazine. One potential direction is the development of 1-(2-methylbenzyl)-4-(3-pyridinylcarbonyl)piperazine derivatives with improved therapeutic properties. Another potential direction is the study of 1-(2-methylbenzyl)-4-(3-pyridinylcarbonyl)piperazine in animal models of neurological disorders to further understand its therapeutic potential. Finally, the development of new synthesis methods for 1-(2-methylbenzyl)-4-(3-pyridinylcarbonyl)piperazine may increase its availability for scientific research.

Synthesis Methods

The synthesis of 1-(2-methylbenzyl)-4-(3-pyridinylcarbonyl)piperazine involves the reaction of 1-benzylpiperazine with 3-pyridinecarboxylic acid chloride. The resulting compound is then treated with methyl iodide to obtain the final product, 1-(2-methylbenzyl)-4-(3-pyridinylcarbonyl)piperazine. The synthesis method has been optimized to yield high purity and high yield of 1-(2-methylbenzyl)-4-(3-pyridinylcarbonyl)piperazine.

Scientific Research Applications

1-(2-methylbenzyl)-4-(3-pyridinylcarbonyl)piperazine has been used in scientific research to study its potential as a therapeutic agent for various neurological disorders. It has been shown to have an affinity for the dopamine transporter, which makes it a potential candidate for the treatment of Parkinson's disease. In addition, 1-(2-methylbenzyl)-4-(3-pyridinylcarbonyl)piperazine has been studied for its potential as an antidepressant and anxiolytic agent.